Cas no 1803589-99-2 (Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate)
Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate
- ethyl 4-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)-1,3-thiazole-2-carboxylate
- Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate
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- Inchi: 1S/C13H10N4O3S/c1-2-19-13(18)12-15-9(7-21-12)11-16-10(17-20-11)8-3-5-14-6-4-8/h3-7H,2H2,1H3
- InChI Key: HAKXTRKXQOTMSM-UHFFFAOYSA-N
- SMILES: S1C=C(C2=NC(C3C=CN=CC=3)=NO2)N=C1C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 367
- XLogP3: 2
- Topological Polar Surface Area: 119
Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B442843-10mg |
Ethyl 4-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate |
1803589-99-2 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B442843-50mg |
Ethyl 4-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate |
1803589-99-2 | 50mg |
$ 250.00 | 2022-06-07 | ||
| TRC | B442843-100mg |
Ethyl 4-[3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate |
1803589-99-2 | 100mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-181377-0.05g |
ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate |
1803589-99-2 | 0.05g |
$226.0 | 2023-09-19 | ||
| Enamine | EN300-181377-0.1g |
ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate |
1803589-99-2 | 0.1g |
$337.0 | 2023-09-19 | ||
| Enamine | EN300-181377-0.25g |
ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate |
1803589-99-2 | 0.25g |
$481.0 | 2023-09-19 | ||
| Enamine | EN300-181377-0.5g |
ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate |
1803589-99-2 | 0.5g |
$758.0 | 2023-09-19 | ||
| Enamine | EN300-181377-1.0g |
ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate |
1803589-99-2 | 1g |
$971.0 | 2023-06-01 | ||
| Enamine | EN300-181377-2.5g |
ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate |
1803589-99-2 | 2.5g |
$1903.0 | 2023-09-19 | ||
| Enamine | EN300-181377-5.0g |
ethyl 4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate |
1803589-99-2 | 5g |
$2816.0 | 2023-06-01 |
Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Ethyl 4-3-(Pyridin-4-yl)-1,2,4-oxadiazol-5-yl-1,3-thiazole-2-carboxylate
Ethyl 4-(3-(Pyridin-4-yl)-1,2,4-Oxadiazol-5-yl)-1,3-thiazole-2-carboxylate: A Comprehensive Overview
The compound Ethyl 4-(3-(Pyridin-4-yl)-1,2,4-Oxadiazol-5-yl)-1,3-thiazole-2-carboxylate, with the CAS number 180358999, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which incorporates multiple heterocyclic rings and functional groups, making it a promising candidate for various applications in drug discovery and advanced materials.
The molecular structure of this compound is characterized by the presence of a pyridine ring fused with a oxadiazole moiety and a thiazole ring. These heterocycles are known for their unique electronic properties and stability, which contribute to the compound's versatility. The ethyl ester group further enhances its solubility and reactivity in various chemical reactions.
Recent studies have highlighted the potential of this compound in the development of new pharmaceutical agents. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, the oxadiazole ring has been shown to exhibit significant anti-inflammatory and antioxidant activities in vitro.
In addition to its biological applications, this compound has also been investigated for its role in materials science. The thiazole moiety contributes to the compound's ability to form stable coordination complexes with metal ions, making it a potential candidate for use in catalysis and sensor technologies.
The synthesis of Ethyl 4-(3-(Pyridin-4-yl)-1,2,4-Oxadiazol-5-yl)-1,3-thiazole-2-carboxylate involves a multi-step process that typically includes cyclization reactions and esterification. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, leading to higher yields and improved purity of the final product.
Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its heterocyclic rings, which enhances its stability and reactivity towards electrophilic substitution reactions.
In conclusion, Ethyl 4-(3-(Pyridin-4-yl)-1,2,4-Oxadiazol-5-yli) -1,3-thiazole -2-carboxylic acid ethylester is a versatile compound with promising applications in both pharmaceuticals and materials science. Its unique structure and functional groups make it an attractive target for further research and development.
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